Cas no 34227-93-5 (Molybdenum,dichlorobis(1-phenyl-1,3-butanedionato-O,O')- (9CI))

• Product Name: Molybdenum,dichlorobis(1-phenyl-1,3-butanedionato-O,O')- (9CI)
• CAS No: 34227-93-5
• MF: C₂₀H₁₈Cl₂MoO₄
• MW: 489.200526714325
• CID: 316254
• PubChem ID: 5489084
• Update Time: 2025-04-19

Molybdenum,dichlorobis(1-phenyl-1,3-butanedionato-O,O')- (9CI) Chemical and Physical Properties

Names and Identifiers

• Molybdenum,dichlorobis(1-phenyl-1,3-butanedionato-O,O')- (9CI)
• molybdenum(4+),(Z)-3-oxo-1-phenylbut-1-en-1-olate,dichloride
• Dichlorobis(1-phenylbutane-1,3-dionato)molybdenum(IV)
• 34227-93-5
• Molybdenum, dichlorobis(1-phenyl-1,3-butanedionato-O,O')-
• molybdenum(4+);(Z)-3-oxo-1-phenylbut-1-en-1-olate;dichloride
• Mo(Bzac)2Cl2

• Inchi： 1S/2C10H10O2.2ClH.Mo/c2*1-8(11)7-10(12)9-5-3-2-4-6-9;;;/h2*2-7,12H,1H3;2*1H;/q;;;;+4/p-4/b2*10-7-;;;
• InChI Key： NADBGKSKKYQXOT-JPFZJSEDSA-J
• SMILES： [Mo+4].[Cl-].[Cl-].[O-]/C(=C\C(C)=O)/C1C=CC=CC=1.[O-]/C(=C\C(C)=O)/C1C=CC=CC=1

Computed Properties

• Exact Mass: 483.96514
• Monoisotopic Mass: 489.963618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 188
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.3Ų

Experimental Properties

• PSA: 80.26